2-Bromo-4,5-difluoroanisole
Overview
Description
2-Bromo-4,5-difluoroanisole is a chemical compound with the molecular formula C7H5BrF2O . It has a molecular weight of 223.02 . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The IUPAC name for 2-Bromo-4,5-difluoroanisole is 2-bromo-4,5-difluorophenyl methyl ether . The InChI code for this compound is 1S/C7H5BrF2O/c1-11-7-3-6 (10)5 (9)2-4 (7)8/h2-3H,1H3 .Physical And Chemical Properties Analysis
2-Bromo-4,5-difluoroanisole has a predicted boiling point of 200.6±35.0 °C and a predicted density of 1.615±0.06 g/cm3 . It is a low melting solid that is colorless . It is not miscible or difficult to mix with water .Scientific Research Applications
Cyclin-Dependent Kinases Inhibition
“2-Bromo-4,5-difluoroanisole” is used in the synthesis of difluorophenacyl analogs, which serve as inhibitors of cyclin-dependent kinases (CDKs). CDKs play a crucial role in regulating cell cycle progression, and their inhibition is a promising strategy for cancer therapy .
2. Selective Inhibition of p38 MAP Kinase This compound is also utilized in synthesizing aminopyridine N-oxides for selective inhibition of p38 MAP kinase. The p38 MAP kinase pathway is involved in inflammatory responses and is a target for anti-inflammatory drugs .
Intermediate for Pharmaceuticals
It serves as an intermediate in the synthesis of various pharmaceutical compounds. Its reactivity due to the bromine and fluorine groups makes it a valuable building block in medicinal chemistry .
Synthesis of Fluorinated Methanol Derivatives
“2-Bromo-4,5-difluoroanisole” has been used in the synthesis of (5-fluoro-2-methoxyphenyl)methanol, showcasing its utility in creating fluorinated alcohol derivatives which can have various applications in pharmaceuticals and agrochemicals .
Quantum Chemical Calculations
The molecular structure and quantum chemical calculations of “2-Bromo-4,5-difluoroanisole” derivatives are studied for their charge distribution, which is vital for understanding their vibrational spectra and reactivity in different chemical environments .
Safety and Hazards
2-Bromo-4,5-difluoroanisole is classified as an irritant . It can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes into contact with skin, and wearing protective gloves/protective clothing/eye protection/face protection . If it gets into the eyes, it is recommended to rinse cautiously with water for several minutes .
Mechanism of Action
Pharmacokinetics
Some general properties can be inferred from its chemical structure . . This suggests that it may have low oral bioavailability and could potentially be metabolized and excreted rapidly.
Result of Action
The molecular and cellular effects of 2-Bromo-4,5-difluoroanisole’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-4,5-difluoroanisole. For instance, its stability could be affected by temperature, as it is recommended to be stored at 2-8°C . Additionally, its efficacy could be influenced by the pH and ionic strength of its environment.
properties
IUPAC Name |
1-bromo-4,5-difluoro-2-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2O/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKARISQFDBAJEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70371239 |
Source
|
| Record name | 2-Bromo-4,5-difluoroanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4,5-difluoroanisole | |
CAS RN |
202865-58-5 |
Source
|
| Record name | 1-Bromo-4,5-difluoro-2-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=202865-58-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4,5-difluoroanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzene, 1-bromo-4,5-difluoro-2-methoxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.125.712 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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